Cas no 62262-26-4 (Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)-)

Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)- Properties

Names and Identifiers

• Benzene, 4-(1,1-dimethylethyl)-1-methyl-2-(phenylmethyl)-
• 2-benzyl-4-tert-butyl-1-methylbenzene
• DTXSID00521109
• 62262-26-4

• InChIKey： YARZNRAVRMLTKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H22/c1-14-10-11-17(18(2,3)4)13-16(14)12-15-8-6-5-7-9-15/h5-11,13H,12H2,1-4H3
• SMILES： CC1=C(C=C(C=C1)C(C)(C)C)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 238.17226
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.172150702g/mol
• Heavy Atom Count: 18
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0